N-cis-hexadec-9Z-enoyl-L-Homoserine lactone
N-cis-hexadec-9Z-enoyl-L-Homoserine lactone
Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C16:1-Δ Regulating bacterial quorum sensing signaling can be used to inhibit pathogenesis and thus, represents a new approach to antimicrobial therapy in the treatment of infectious diseases.
Brand Name:
Vulcanchem
CAS No.:
479050-94-7
VCID:
VC0120677
InChI:
InChI=1S/C20H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)21-18-16-17-24-20(18)23/h7-8,18H,2-6,9-17H2,1H3,(H,21,22)/b8-7-/t18-/m0/s1
SMILES:
CCCCCCC=CCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C20H35NO3
Molecular Weight:
337.5
N-cis-hexadec-9Z-enoyl-L-Homoserine lactone
CAS No.: 479050-94-7
Reference Standards
VCID: VC0120677
Molecular Formula: C20H35NO3
Molecular Weight: 337.5
CAS No. | 479050-94-7 |
---|---|
Product Name | N-cis-hexadec-9Z-enoyl-L-Homoserine lactone |
Molecular Formula | C20H35NO3 |
Molecular Weight | 337.5 |
IUPAC Name | (Z)-N-[(3S)-2-oxooxolan-3-yl]hexadec-9-enamide |
Standard InChI | InChI=1S/C20H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)21-18-16-17-24-20(18)23/h7-8,18H,2-6,9-17H2,1H3,(H,21,22)/b8-7-/t18-/m0/s1 |
Standard InChIKey | BDQHAQLGRDSHKW-ZEVQVBBLSA-N |
SMILES | CCCCCCC=CCCCCCCCC(=O)NC1CCOC1=O |
Description | Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C16:1-Δ Regulating bacterial quorum sensing signaling can be used to inhibit pathogenesis and thus, represents a new approach to antimicrobial therapy in the treatment of infectious diseases. |
Synonyms | C16:1-Δ9-(L)-HSL;N-(2-oxotetrahydrofuran-3S-yl) Palmitoleyl Amide |
Reference | 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006). |
PubChem Compound | 71684635 |
Last Modified | Nov 11 2021 |
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